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Compound of Interest

Compound Name: But-3-yn-1-yl methanesulfonate

Cat. No.: B121603

An In-Depth Technical Guide to the Purity and Stability of But-3-yn-1-yl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

But-3-yn-1-yl methanesulfonate is a valuable bifunctional molecule utilized in organic
synthesis, particularly as a linker in the development of Proteolysis Targeting Chimeras
(PROTACS). Its alkyne moiety allows for click chemistry reactions, while the methanesulfonate
group serves as a good leaving group for nucleophilic substitution. Ensuring the purity and
stability of this reagent is critical for the reproducibility of synthetic protocols and the quality of
downstream products, especially in the context of pharmaceutical development. This guide
provides a comprehensive overview of the purity, stability, and analytical methodologies for
But-3-yn-1-yl methanesulfonate, based on available data and established principles for
sulfonate esters.

Chemical and Physical Properties

But-3-yn-1-yl methanesulfonate is characterized by the following properties:
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Property Value Source
CAS Number 72486-09-0 [1][2]
Molecular Formula CsHsOs3S [11[2][3]
Molecular Weight 148.18 g/mol [1112][3]
IUPAC Name but-3-ynyl methanesulfonate [3]
Appearance Yellow to Orange Liquid [2]
Purity (Typical) >95% [2][4]

Room Temperature; 2-8°C
Storage Temperature recommended by some [2]

suppliers

Synthesis and Potential Impurities

The synthesis of But-3-yn-1-yl methanesulfonate typically involves the reaction of but-3-yn-1-
ol with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as
triethylamine or pyridine, to neutralize the HCI byproduct.

Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

